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Compound of Interest

Compound Name: Diftalone

Cat. No.: B1670569 Get Quote

Application Notes
This document provides a detailed protocol for the laboratory synthesis of Diftalone, a

compound with anti-inflammatory properties. The synthesis is based on the method described

by Anacleto Gianantonio and Antonia Coco in U.S. Patent 3,886,154. Diftalone, chemically

known as 5,12-dihydrophthalazino[2,3-b]phthalazine-7,14-dione, is synthesized through a one-

step process involving the reaction of 2-hydro-3-oxo-phthalazine-4-acetic acid with hydrazine

hydrate. This protocol is intended for researchers, scientists, and professionals in drug

development who are familiar with standard organic synthesis laboratory procedures.

Experimental Protocol
Materials and Equipment

Starting Materials:

2-hydro-3-oxo-phthalazine-4-acetic acid

Hydrazine hydrate (80% solution)

Solvents:

Water

Equipment:
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Round-bottom flask with a reflux condenser

Heating mantle or oil bath

Magnetic stirrer

Buchner funnel and filter paper

Beakers and other standard laboratory glassware

Melting point apparatus

Spectroscopic instruments for analysis (e.g., IR, NMR)

Synthesis of Diftalone
The synthesis of Diftalone is achieved through the cyclization of 2-hydro-3-oxo-phthalazine-4-

acetic acid with hydrazine hydrate.

Procedure:

A mixture of 21.0 parts by weight of 2-hydro-3-oxo-phthalazine-4-acetic acid and 120 parts

by volume of water is placed in a reaction flask.

To this suspension, 6.25 parts by volume of an 80% hydrazine hydrate solution is added.

The reaction mixture is heated to reflux and maintained at this temperature for 8 hours.

After the reflux period, the reaction mixture is allowed to cool to room temperature.

The precipitated solid product is collected by filtration using a Buchner funnel.

The collected solid is washed with water to remove any unreacted starting materials and by-

products.

The product is then dried to a constant weight.

The resulting product is phthalazino[2,3-b]phthalazine-5,12(7H,14H)-dione (Diftalone).
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Data Presentation
Parameter Value

Product Name Diftalone

Chemical Name
5,12-dihydrophthalazino[2,3-b]phthalazine-7,14-

dione

Molecular Formula C₁₆H₁₂N₂O₂

Molecular Weight 264.28 g/mol

Yield 85% of the theoretical yield

Melting Point 233-234 °C

Appearance Crystalline solid

Mandatory Visualization
The following diagram illustrates the synthetic workflow for the preparation of Diftalone.

Starting Materials:
2-hydro-3-oxo-phthalazine-4-acetic acid

Hydrazine hydrate (80%)
Water

Reaction MixtureMixing Reflux at boiling temperature for 8 hoursHeating Cooling to Room Temperature Filtration and Washing with Water Drying
Final Product:

Diftalone
(phthalazino[2,3-b]phthalazine-5,12(7H,14H)-dione)

Click to download full resolution via product page

Caption: Synthetic workflow for the preparation of Diftalone.

To cite this document: BenchChem. [Protocol for the Laboratory Synthesis of Diftalone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670569#protocol-for-diftalone-synthesis-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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